Cas no 1223540-10-0 (3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide
• CAS No: 1223540-10-0
• MF: C₁₂H₁₁Cl₂N₃OS
• MW: 316.206238985062
• CID: 5933373
• PubChem ID: 47047627
• Update Time: 2025-06-07

3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide
• 1223540-10-0
• AKOS010002017
• Z453643844
• EN300-16306562

• Inchi： 1S/C12H11Cl2N3OS/c1-3-8-6(2)19-12(15-8)17-11(18)10-7(13)4-5-9(14)16-10/h4-5H,3H2,1-2H3,(H,15,17,18)
• InChI Key： JHJUJDBPMLBXAS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=NC(=C(C)S1)CC)=O)Cl

Computed Properties

• Exact Mass: 314.9999885g/mol
• Monoisotopic Mass: 314.9999885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide

3,6-Dichloro-N-(4-Ethyl-5-Methyl-1,3-Thiazol-2-yl)pyridine-2-carboxamide (CAS No. 1223540-10-0): An Overview of Its Structure, Properties, and Applications

3,6-Dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide (CAS No. 1223540-10-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with dichloro groups and an N-linked thiazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide is C₁₄H₁₃Cl₂N₃O_S, with a molecular weight of approximately 340.27 g/mol. The compound's structure can be visualized as a pyridine ring with chlorine atoms at the 3 and 6 positions, and an amide group attached to the nitrogen atom of the pyridine ring. The amide group is further substituted with a thiazole ring that contains an ethyl and a methyl group at specific positions.

The physical properties of 3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide include its appearance as a white to off-white solid with a melting point ranging from 185 to 187°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

In terms of chemical reactivity, 3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide demonstrates stability under standard laboratory conditions. However, it can undergo various chemical transformations when exposed to specific reagents or conditions. For instance, the dichloro groups on the pyridine ring can be selectively substituted with other functional groups through nucleophilic substitution reactions. This property allows for the synthesis of derivatives with modified biological activities or improved pharmacological profiles.

The biological activity of 3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide has been extensively studied in recent years. Research has shown that this compound exhibits potent antifungal and antibacterial properties. Studies have demonstrated its efficacy against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. Additionally, it has shown promising activity against bacterial strains such as Staphylococcus aureus and Escherichia coli.

The mechanism of action of 3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide is believed to involve the disruption of microbial cell membranes and the inhibition of essential enzymes involved in cellular metabolism. This dual mechanism of action contributes to its broad-spectrum antimicrobial activity and reduces the likelihood of resistance development.

Beyond its antimicrobial properties, 3,6-dichloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pyridine-2-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Specifically, it has been found to target key signaling pathways involved in cancer cell survival and growth.

The pharmacokinetic properties of 3,6-dichloro-N-(4-Ethyl-5-methyl-1,3-thiazol-2-y l)pyridine - 2 - carboxamide have been evaluated in animal models to assess its suitability for therapeutic applications. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and distributes effectively to target tissues. It also demonstrates low toxicity at therapeutic doses.

In addition to its therapeutic potential, 3,6-dichloro-N-(4-Ethyl - 5 - methyl - 1 , 3 - thiazol - 2 - yl )pyridine - 2 - carboxamide has found applications in agrochemicals as a fungicide and bactericide. Its broad-spectrum activity makes it an attractive candidate for crop protection against fungal and bacterial diseases. Field trials have shown that it can effectively control various plant pathogens without causing significant phytotoxicity.

The synthesis of 3 , 6 - dichloro - N -( 4 - ethyl - 5 - methyl - 1 , 3 - thiazol - 2 - yl )pyridine - 2 - carboxamide involves several well-established chemical reactions. One common synthetic route starts with the preparation of the corresponding pyridine carboxylic acid derivative through a multistep process involving chlorination and substitution reactions. The final step involves coupling this intermediate with an appropriately substituted thiazole derivative using amide bond formation chemistry.

To ensure the quality and purity of 3 , 6 - dichloro - N -( 4 - ethyl - 5 - methyl - 1 , 3 - thiazol - 2 - yl )pyridine - 2 - carboxamide, rigorous analytical methods are employed during its synthesis and purification processes. Techniques such as high-performance liquid chromatography (HPLC), gas chromatography (GC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound's structure and confirm its identity.

In conclusion, 3 , 6 - dichloro - N -( 4 - ethyl - 5 - methyl - 1 , 3 - thiazol - 2 yl )pyridine strong > ( CAS No . 1223540 – 10 – 0 ) is a multifaceted compound with significant potential in medicinal chemistry , pharmaceutical research , and agrochemical applications . Its unique molecular structure confers distinct chemical properties that enable diverse biological activities . Ongoing research continues to explore new avenues for its use , further highlighting its importance in modern scientific endeavors . p >